Cas no 887980-42-9 (2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL]-)

• Product Name: 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL]-
• CAS No: 887980-42-9
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 3275055
• PubChem ID: 24730097
• Update Time: 2025-10-31

2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL]-
• 6-(4-(Trifluoromethoxy)phenyl)pyridine-2-methanol
• BOAYNNFPYIYINK-UHFFFAOYSA-N
• SCHEMBL4590801
• 887980-42-9

• Inchi： 1S/C13H10F3NO2/c14-13(15,16)19-11-6-4-9(5-7-11)12-3-1-2-10(8-18)17-12/h1-7,18H,8H2
• InChI Key： BOAYNNFPYIYINK-UHFFFAOYSA-N
• SMILES： C1(CO)=NC(C2=CC=C(OC(F)(F)F)C=C2)=CC=C1

Computed Properties

• Exact Mass: 269.06636305Da
• Monoisotopic Mass: 269.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL]-

Introduction to 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL] (CAS No. 887980-42-9)

2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL], identified by the Chemical Abstracts Service Number (CAS No.) 887980-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a hydroxymethyl group at the 2-position of the pyridine ring and a trifluoromethoxy-substituted phenyl group at the 6-position, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL] have been subjects of extensive research due to its promising pharmacological profile. The introduction of the trifluoromethoxy group into the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Furthermore, the hydroxymethyl functionality at the pyridine ring provides a site for further chemical modifications, allowing for the exploration of various derivatives with enhanced biological activity.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives due to their ability to interact with a wide range of biological targets. Studies have shown that compounds containing the pyridine scaffold can exhibit potent effects on enzymes and receptors involved in various disease pathways. For instance, 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL] has been investigated for its potential role in modulating inflammatory pathways and inhibiting specific enzymatic targets associated with metabolic disorders.

The pharmacological evaluation of 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL] has revealed several intriguing properties. Preliminary in vitro studies have demonstrated its ability to inhibit the activity of certain kinases and transcription factors, which are key players in cellular signaling pathways. Additionally, the compound has shown promising anti-inflammatory effects by modulating cytokine production and reducing oxidative stress in cellular models. These findings suggest that 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL] could be a valuable lead compound for further development into therapeutic agents targeting chronic inflammatory diseases.

The structural design of 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL] incorporates elements that are known to enhance drug-like properties such as solubility, bioavailability, and target specificity. The trifluoromethoxy group not only improves metabolic stability but also increases binding affinity to biological targets by enhancing hydrophobic interactions. On the other hand, the hydroxymethyl group provides a versatile platform for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound.

Advances in computational chemistry and molecular modeling have played a crucial role in understanding the interactions between 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL] and its biological targets. These computational studies have provided insights into the binding modes of the compound at various receptors and enzymes, helping researchers design more effective derivatives with improved potency and selectivity. Additionally, virtual screening techniques have been employed to identify potential new analogs based on the scaffold of 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL], expanding the chemical space for drug discovery.

The synthesis of 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL] involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of intermediates such as 4-(trifluoromethoxy)phenylboronic acid followed by Suzuki-Miyaura cross-coupling with a pyridine boronic acid derivative. Subsequent functionalization steps introduce the hydroxymethyl group at the desired position on the pyridine ring. Advanced synthetic methodologies and purification techniques are employed to obtain high-quality material suitable for further pharmacological studies.

The analytical characterization of 2-PYRIDINEMETHANOL, 6-[4-(TRIFLUOROMETHOXY)PHENYL] has been performed using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical methods provide detailed information about the molecular structure and purity of the compound. Additionally, chromatographic techniques such as high-performance liquid chromatography (HPLC) are used for purification and quantification purposes.

In conclusion,2-PYRIDINEMETHANOL, CAS No. 887980-42-9, represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of computational studies, synthetic modifications,and pharmacological evaluations continues to drive innovation in drug discovery efforts targeting various diseases. As research progresses,this compound holds great potential as a lead molecule or intermediate for developing novel therapeutic agents that address unmet medical needs.